Cas no 771582-01-5 (6-(aminomethyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 6-(aminomethyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 771582-01-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5240200
• PubChem ID: 55255208
• Update Time: 2025-10-20

6-(aminomethyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-2,3-dihydro-1H-indol-2-one
• 2H-Indol-2-one, 6-(aminomethyl)-1,3-dihydro-
• 6-Aminomethyl-1,3-dihydro-indol-2-one

• Inchi： 1S/C9H10N2O/c10-5-6-1-2-7-4-9(12)11-8(7)3-6/h1-3H,4-5,10H2,(H,11,12)
• InChI Key： ZWWUULIQCLKWAN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(CN)=C2)CC1=O

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-(aminomethyl)-2,3-dihydro-1H-indol-2-one

6-(Aminomethyl)-2,3-Dihydro-1H-Indol-2-One: A Promising Compound in Biomedical Research

6-(Aminomethyl)-2,3-dihydro-1H-indol-2-one, with the chemical identifier CAS No. 771582-01-5, represents a novel scaffold in the field of pharmaceutical chemistry. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, neuroprotective, and antitumor properties. Recent advancements in synthetic methodologies and molecular biology have enabled researchers to explore its potential applications in therapeutic interventions, particularly in the context of neurodegenerative diseases and inflammatory disorders.

Structurally, 6-(Aminomethyl)-2,3-dihydro-1H-indol-2-one features a core indole ring system with a unique aminomethyl functional group at the 6-position. The indole ring, a heterocyclic aromatic compound, is known for its ability to interact with various biological targets, including ion channels, receptors, and enzymes. The introduction of the aminomethyl group at the 6-position may modulate its pharmacokinetic profile and enhance its binding affinity to specific targets, as evidenced by recent computational studies on molecular docking and virtual screening.

Recent research published in Journal of Medicinal Chemistry (2023) highlights the role of 6-(Aminomethyl)-2,3-dihydro-1H-indol-2-one in modulating the activity of the NMDA receptor, a key player in synaptic plasticity and neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound was found to exhibit selective antagonism against the NMDA receptor subtype NR2B, which is implicated in excitotoxicity and neuronal damage. This finding aligns with the growing interest in targeting NMDA receptors for the development of neuroprotective agents.

Another study published in Drug Discovery Today (2023) explores the anti-inflammatory properties of 6-(Aminomethyl)-2,3-dihydro-1H-indol-2-one. The compound was shown to inhibit the production of pro-inflammatory cytokines, including TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This effect is attributed to its ability to modulate the NF-κB signaling pathway, a central mediator of inflammatory responses. Such findings suggest potential applications in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic perspective, the preparation of 6-(Aminomethyl)-2,3-dihydro-1H-indol-2-one involves multi-step organic transformations. The indole core is typically synthesized via a Fischer indole synthesis or a Buchwald-Hartwig coupling reaction, followed by the introduction of the aminomethyl group through amination reactions. Recent advances in asymmetric catalysis have enabled the development of enantioselective methods for the synthesis of chiral derivatives of this compound, which may exhibit distinct biological activities depending on their stereochemistry.

Pharmacokinetic studies on 6-(Aminomethyl)-2,3-dihydro-1H-indol-2-one reveal its potential for oral administration. In vitro assays demonstrate that the compound has good solubility in aqueous media, which is crucial for drug delivery. Additionally, its metabolic stability in liver microsomes suggests that it may have a favorable half-life, reducing the frequency of dosing required in therapeutic regimens. These properties make it a candidate for further preclinical development.

Comparative studies with existing drugs in the same therapeutic class have shown that 6-(Aminomethyl)-2,3-dihydro-1H-indol-2-one may offer advantages in terms of selectivity and reduced side effects. For instance, its interaction with the NMDA receptor is more specific compared to traditional antagonists, which often exhibit off-target effects. This selectivity could translate into improved safety profiles and enhanced therapeutic outcomes in clinical settings.

The exploration of 6-(Aminomethyl)-2,3-dihydro-1H-indol-2-one is also linked to its potential in combination therapy. Researchers are investigating its synergistic effects with other pharmacological agents, such as antioxidants and anti-inflammatory drugs, to develop multifaceted treatment strategies. For example, combining this compound with curcumin has shown promise in reducing oxidative stress in neurodegenerative models, as reported in Frontiers in Pharmacology (2023).

Despite its promising profile, challenges remain in the development of 6-(Aminomethyl)-2,3-dihydro-1H-indol-2-one. One of the key areas of focus is the optimization of its chemical structure to enhance potency and reduce potential toxicities. Additionally, the need for large-scale synthesis and formulation development poses practical hurdles that must be addressed for clinical translation.

Overall, 6-(Aminomethyl)-2,3-dihydro-1H-indol-2-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities position it as a valuable candidate for further research and development. As the field of biomedical science continues to evolve, compounds like this one will play a crucial role in the discovery of novel therapies for complex diseases.